Cas no 1807283-51-7 (3-Cyano-5-iodo-2-methylbenzoic acid)

• Product Name: 3-Cyano-5-iodo-2-methylbenzoic acid
• CAS No: 1807283-51-7
• MF: C₉H₆INO₂
• MW: 287.053914546967
• CID: 5003209
• Update Time: 2025-10-29

3-Cyano-5-iodo-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyano-5-iodo-2-methylbenzoic acid
• 3-Cyano-5-iodo-2-methylbenzoic acid

• Inchi： 1S/C9H6INO2/c1-5-6(4-11)2-7(10)3-8(5)9(12)13/h2-3H,1H3,(H,12,13)
• InChI Key： YZRNEDDVBPWLOG-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(C)=C(C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 3-Cyano-5-iodo-2-methylbenzoic acid

Introduction to 3-Cyano-5-iodo-2-methylbenzoic acid (CAS No. 1807283-51-7)

3-Cyano-5-iodo-2-methylbenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807283-51-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by its unique structural features, including a cyano group at the 3-position, an iodine atom at the 5-position, and a methyl group at the 2-position. These structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of 3-Cyano-5-iodo-2-methylbenzoic acid lies in its versatility as a building block for more complex chemical entities. The presence of the cyano group introduces a polar and electron-withdrawing nature to the molecule, which can influence its reactivity and binding properties. Similarly, the iodine atom at the 5-position serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, enabling the introduction of diverse aryl or vinyl groups. The methyl group at the 2-position adds steric bulk and can modulate electronic properties, contributing to fine-tuning the pharmacokinetic and pharmacodynamic profiles of derived compounds.

In recent years, there has been growing interest in exploring the potential of 3-Cyano-5-iodo-2-methylbenzoic acid in drug discovery efforts. Its structural motif is reminiscent of several known bioactive scaffolds, suggesting that derivatives of this compound may exhibit promising biological activities. For instance, benzoic acid derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of halogen atoms and cyano groups can enhance binding affinity to biological targets, making this compound a attractive candidate for further investigation.

One particularly noteworthy application of 3-Cyano-5-iodo-2-methylbenzoic acid is in the synthesis of small-molecule inhibitors targeting enzyme-catalyzed pathways. Enzymes such as kinases and proteases are critical regulators of cellular processes and are often implicated in diseases like cancer and inflammatory disorders. By leveraging the reactivity of the iodine atom and the electronic properties influenced by the cyano group, researchers have been able to design molecules that selectively inhibit these enzymes. Preliminary studies have shown that certain derivatives of 3-Cyano-5-iodo-2-methylbenzoic acid exhibit potent inhibitory activity against specific kinases, making them promising candidates for further development into therapeutic agents.

The synthetic utility of 3-Cyano-5-iodo-2-methylbenzoic acid is further highlighted by its role in constructing heterocyclic frameworks. Heterocycles are ubiquitous in biologically active compounds and often serve as key pharmacophores. By incorporating functional groups like cyano and iodine into a benzoic acid backbone, chemists can create precursors for generating complex heterocyclic structures through various cyclization reactions. These heterocycles may then be explored for their potential therapeutic effects, expanding the chemical space available for drug discovery.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of 3-Cyano-5-iodo-2-methylbenzoic acid and its derivatives. Molecular modeling techniques allow researchers to predict binding modes, calculate energetics, and assess metabolic stability with high precision. These insights are invaluable for guiding synthetic efforts and optimizing lead compounds towards clinical candidates. Additionally, virtual screening methods enable rapid identification of potential hits from large libraries of compounds derived from 3-Cyano-5-iodo-2-methylbenzoic acid, streamlining the drug discovery process.

The growing body of research on 3-Cyano-5-iodo-2-methylbenzoic acid underscores its importance as a versatile intermediate in medicinal chemistry. Its unique structural features offer numerous opportunities for chemical modification and biological exploration. As our understanding of disease mechanisms continues to evolve, compounds like 3-Cyano-5-iodo-2-methylbenzoic acid will undoubtedly play a crucial role in developing innovative therapeutic strategies.

In conclusion,3-Cyano-5-iodo-2-methylbenzoic acid (CAS No. 1807283-51-7) represents a promising scaffold for drug discovery with significant potential in addressing various therapeutic challenges. Its structural versatility, coupled with its reactivity towards functionalization and biological activity modulation, positions it as a cornerstone compound in modern medicinal chemistry research.